Cas no 81738-09-2 ((23R)-23,25-Dihydroxyvitamin D3)

(23R)-23,25-Dihydroxyvitamin D3 is a biologically active metabolite of vitamin D3, playing a critical role in calcium homeostasis and bone metabolism. This compound is structurally characterized by hydroxylation at the 23R and 25 positions, enhancing its binding affinity to the vitamin D receptor (VDR) and modulating downstream gene expression. Its key advantages include high metabolic stability and potent regulatory effects on cellular differentiation and immune function. As a research tool, it is valuable for studying vitamin D signaling pathways, particularly in investigations related to osteoporosis, renal disease, and autoimmune disorders. The compound's defined stereochemistry ensures reproducibility in experimental applications.

(23R)-23,25-Dihydroxyvitamin D3 structure

81738-09-2 structure

Product name:(23R)-23,25-Dihydroxyvitamin D3

CAS No:81738-09-2

MF:C₂₇H₄₄O₃

MW:416.636468887329

CID:2844761

(23R)-23,25-Dihydroxyvitamin D3 Chemical and Physical Properties

Names and Identifiers

- (4R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,4-diol
- (23R)-23,25-Dihydroxycholecalciferol
- (23R)-23,25-Dihydroxyvitamin D3
- Inchi： 1S/C27H44O3/c1-18-8-11-22(28)16-21(18)10-9-20-7-6-14-27(5)24(12-13-25(20)27)19(2)15-23(29)17-26(3,4)30/h9-10,19,22-25,28-30H,1,6-8,11-17H2,2-5H3/b20-9+,21-10+/t19-,22+,23-,24-,25+,27-/m1/s1
- InChI Key： JVBPQHSRTHJMLM-MWLJPJMXSA-N
- SMILES： O[C@@H](CC(C)(C)O)C[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3/C(=C)CC[C@@H](C/3)O)/CCC[C@]12C

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 688
Topological Polar Surface Area: 60.7
XLogP3: 5

(23R)-23,25-Dihydroxyvitamin D3 Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	D457950-2.5mg	(23R)-23,25-Dihydroxyvitamin D3	81738-09-2	2.5mg	$1303.00	2023-05-18
TRC	D457950-.5mg	(23R)-23,25-Dihydroxyvitamin D3	81738-09-2	5mg	$316.00	2023-05-18
TRC	D457950-25mg	(23R)-23,25-Dihydroxyvitamin D3	81738-09-2	25mg	$ 15000.00	2023-09-07
TRC	D457950-0.5mg	(23R)-23,25-Dihydroxyvitamin D3	81738-09-2	0.5mg	$ 260.00	2022-06-05
TRC	D457950-5mg	(23R)-23,25-Dihydroxyvitamin D3	81738-09-2	5mg	$2463.00	2023-05-18